2-Hydroxy-5-methoxybenzoic acid
2-Hydroxy-5-methoxybenzoic acid
5-Methoxysalicylic acid, also known as 2-hydroxy-5-methoxybenzoate or 5-methoxy-2-hydroxybenzoate, belongs to the class of organic compounds known as m-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 3 of the benzene ring is replaced by a methoxy group. 5-Methoxysalicylic acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). 5-Methoxysalicylic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 5-methoxysalicylic acid is primarily located in the cytoplasm. Outside of the human body, 5-methoxysalicylic acid can be found in herbs and spices and tea. This makes 5-methoxysalicylic acid a potential biomarker for the consumption of these food products.
5-methoxysalicylic acid is a methoxysalicylic acid that is salicylic acid which is carrying a methoxy group at position 5. It has a role as a bacterial metabolite and a human urinary metabolite.
5-methoxysalicylic acid is a methoxysalicylic acid that is salicylic acid which is carrying a methoxy group at position 5. It has a role as a bacterial metabolite and a human urinary metabolite.
Brand Name:
Vulcanchem
CAS No.:
2612-02-4
VCID:
VC0147046
InChI:
InChI=1S/C8H8O4/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,9H,1H3,(H,10,11)
SMILES:
COC1=CC(=C(C=C1)O)C(=O)O
Molecular Formula:
C8H8O4
Molecular Weight:
168.15 g/mol
2-Hydroxy-5-methoxybenzoic acid
CAS No.: 2612-02-4
Reference Standards
VCID: VC0147046
Molecular Formula: C8H8O4
Molecular Weight: 168.15 g/mol
| CAS No. | 2612-02-4 |
|---|---|
| Product Name | 2-Hydroxy-5-methoxybenzoic acid |
| Molecular Formula | C8H8O4 |
| Molecular Weight | 168.15 g/mol |
| IUPAC Name | 2-hydroxy-5-methoxybenzoic acid |
| Standard InChI | InChI=1S/C8H8O4/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,9H,1H3,(H,10,11) |
| Standard InChIKey | IZZIWIAOVZOBLF-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1)O)C(=O)O |
| Canonical SMILES | COC1=CC(=C(C=C1)O)C(=O)O |
| Melting Point | 142-146°C |
| Physical Description | Solid |
| Description | 5-Methoxysalicylic acid, also known as 2-hydroxy-5-methoxybenzoate or 5-methoxy-2-hydroxybenzoate, belongs to the class of organic compounds known as m-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 3 of the benzene ring is replaced by a methoxy group. 5-Methoxysalicylic acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). 5-Methoxysalicylic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 5-methoxysalicylic acid is primarily located in the cytoplasm. Outside of the human body, 5-methoxysalicylic acid can be found in herbs and spices and tea. This makes 5-methoxysalicylic acid a potential biomarker for the consumption of these food products. 5-methoxysalicylic acid is a methoxysalicylic acid that is salicylic acid which is carrying a methoxy group at position 5. It has a role as a bacterial metabolite and a human urinary metabolite. |
| Related CAS | 25832-71-7 (hydrochloride salt) |
| Solubility | 9 mg/mL |
| Synonyms | 5-methoxysalicylic acid 5-methoxysalicylic acid, sodium salt |
| PubChem Compound | 75787 |
| Last Modified | Nov 11 2021 |
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